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Compound of Interest

Compound Name: Perfluorohexylsulfonyl fluoride

Cat. No.: B1293909

Technical Guide: Physical Properties of
Perfluorohexylsulfonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of
Perfluorohexylsulfonyl fluoride (PFHxSF), a six-carbon member of the per- and
polyfluoroalkyl substance (PFAS) class of compounds. Given its inclusion as a persistent
organic pollutant under the Stockholm Convention, understanding its physical characteristics is
crucial for environmental fate modeling, toxicological studies, and the development of analytical
methods.

Core Physical Properties

Perfluorohexylsulfonyl fluoride is a fluorinated sulfonyl fluoride compound. The extensive
fluorination of its carbon chain imparts high chemical stability, thermal resistance, and
hydrophobicity. At room temperature, it exists as a clear liquid.

Data Summary

The following table summarizes the key physical properties of Perfluorohexylsulfonyl
fluoride based on available data.
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Physical Property Value Reference(s)
Boiling Point 112.6 °C (at 760 mmHg) [1112]

114-115 °C [3]

Density 1.786 + 0.06 g/cm?3 [2]

1.785 + 0.06 g/cm3 (Predicted) [3]

Experimental Protocols

While specific experimental protocols for the determination of the boiling point and density of
Perfluorohexylsulfonyl fluoride are not detailed in the readily available literature,
standardized methods are routinely applied to characterize liquid chemicals. The principles of
these methods are outlined below.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like Perfluorohexylsulfonyl fluoride, a standard method such as
OECD Test Guideline 103 or ASTM D1120 would be appropriate.[1][4]

Principle of the Method (e.g., using a Thiele Tube):
o A small sample of Perfluorohexylsulfonyl fluoride is placed in a small test tube.
o Acapillary tube, sealed at one end, is placed open-end-down into the sample.

e The apparatus is attached to a thermometer and heated in a controlled manner, often using
a Thiele tube with a suitable heating fluid.

e As the temperature rises, the air trapped in the capillary tube expands and escapes as a
stream of bubbles.

e Heating is continued until a steady stream of bubbles emerges, indicating that the vapor of
the sample has displaced the air in the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.
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e The boiling point is the temperature at which the liquid is drawn back into the capillary tube,
signifying that the vapor pressure of the substance is equal to the atmospheric pressure.

Density Determination

The density of a liquid is its mass per unit volume. Standard methods for determining the
density of liquids, such as OECD Test Guideline 109 and ASTM D4052, are applicable to
Perfluorohexylsulfonyl fluoride.[5][6][7][8][9][10] These methods often employ a pycnometer
or an oscillating U-tube density meter.

Principle of the Method (using a Pycnometer):

o Apycnometer, a glass flask with a precise and known volume, is thoroughly cleaned, dried,
and weighed empty.

e The pycnometer is then filled with the sample liquid (Perfluorohexylsulfonyl fluoride),
taking care to avoid air bubbles.

o The filled pycnometer is brought to a constant, known temperature in a thermostatic bath.

e Any excess liquid is removed, and the outside of the pycnometer is carefully cleaned and
dried.

o The filled pycnometer is weighed.

e The density is calculated by dividing the mass of the liquid (the difference between the filled
and empty pycnometer weights) by the known volume of the pycnometer.

Analytical Workflow Visualization

The following diagram illustrates a typical experimental workflow for the determination of
Perfluorohexylsulfonyl fluoride in environmental soil samples, as described in the scientific
literature.[11][12] This method involves chemical derivatization followed by analysis using liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Soil Sample Collection LC-MS/MS Analysis

(Conversion to Sulfinic Acid)
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Caption: Analytical workflow for PFHXSF in soill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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